Cas no 1157308-89-8 (2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one)

2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one is a sulfur-containing organic compound featuring a phenylpropanone core substituted with a 2-methoxyethylthio group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of intermediates for pharmaceuticals and agrochemicals. The methoxyethylthio moiety enhances solubility in polar solvents, facilitating reactions in diverse media. Its ketone functionality allows for further derivatization, including nucleophilic additions or reductions, while the thioether linkage offers stability under mild conditions. This compound is particularly useful in controlled synthesis due to its balanced reactivity and selectivity, making it a versatile building block for complex molecular architectures.
2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one structure
1157308-89-8 structure
Product Name:2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one
CAS No:1157308-89-8
MF:C12H16O2S
MW:224.319242477417
CID:5250317
PubChem ID:43801646
Update Time:2025-10-22

2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-methoxyethyl)sulfanyl]-1-phenylpropan-1-one
    • 1157308-89-8
    • EN300-395164
    • 2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one
    • Inchi: 1S/C12H16O2S/c1-10(15-9-8-14-2)12(13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
    • InChI Key: FELHKIDUXKRUDT-UHFFFAOYSA-N
    • SMILES: S(CCOC)C(C)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 224.08710092g/mol
  • Monoisotopic Mass: 224.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 51.6Ų

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Additional information on 2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one

Comprehensive Overview of 2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one (CAS No. 1157308-89-8)

2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one (CAS No. 1157308-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its methoxyethyl sulfanyl moiety and phenylpropan-1-one backbone, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one synthesis" or "CAS 1157308-89-8 applications," reflecting its relevance in advanced chemical workflows.

The molecular structure of 2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one combines a phenyl ketone group with a thioether linkage, making it a valuable scaffold for designing bioactive molecules. Its CAS No. 1157308-89-8 is often referenced in patent literature and academic journals, particularly in studies exploring drug discovery and material science. Recent trends indicate growing interest in "green chemistry approaches for sulfur-containing compounds" and "sustainable synthesis of phenylpropan-1-one derivatives," aligning with global efforts to reduce environmental impact in chemical manufacturing.

In pharmaceutical research, 2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one is investigated for its potential as a building block in the development of novel therapeutic agents. Its methoxyethyl sulfanyl group enhances solubility and bioavailability, critical factors in medicinal chemistry. Searches for "bioactive sulfur compounds" and "phenylpropan-1-one derivatives in drug design" highlight its intersection with cutting-edge science. Additionally, the compound’s stability under various conditions makes it suitable for high-throughput screening and catalysis studies.

From an industrial perspective, CAS 1157308-89-8 is utilized in the synthesis of specialty chemicals and functional materials. Its thioether linkage offers reactivity advantages in polymerization and cross-linking reactions, relevant to fields like coatings and adhesives. Queries such as "thioether-based polymers" and "applications of methoxyethyl sulfanyl compounds" underscore its commercial importance. Furthermore, advancements in computational chemistry have enabled precise modeling of its interactions, aiding in the optimization of synthetic routes.

Quality control and analytical characterization of 2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one rely on techniques like HPLC, NMR, and mass spectrometry. Researchers often seek "analytical methods for CAS 1157308-89-8" or "purity standards for phenylpropan-1-one derivatives," emphasizing the need for rigorous standardization. The compound’s spectral data and chromatographic profiles are well-documented, facilitating its adoption in regulated industries.

In conclusion, 2-[(2-Methoxyethyl)sulfanyl]-1-phenylpropan-1-one (CAS No. 1157308-89-8) represents a pivotal compound bridging academic research and industrial innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—align with contemporary scientific priorities, including sustainability and precision chemistry. As interest in sulfur-functionalized molecules grows, this compound will likely remain a focal point for future breakthroughs.

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